Cas no 1222630-51-4 ((2-Ammonioethyl)DI-T-butylphosphonium bis(tetrafluoroborate))

• Product Name: (2-Ammonioethyl)DI-T-butylphosphonium bis(tetrafluoroborate)
• CAS No: 1222630-51-4
• MF: C₁₀H₂₆B₂F₈NP
• MW: 364.903131961823
• MDL: MFCD17018771
• CID: 4726755
• PubChem ID: 72376448
• Update Time: 2024-11-07

(2-Ammonioethyl)DI-T-butylphosphonium bis(tetrafluoroborate) Chemical and Physical Properties

Names and Identifiers

• (2-AMMONIOETHYL)DI-T-BUTYLPHOSPHONIUM BIS(TETRAFLUOROBORATE)
• SC11622
• (2-AMMONIOETHYL)DI-TERT-BUTYLPHOSPHONIUM BIS(TETRAFLUOROBORATE)
• SCHEMBL15323214
• CS-0108146
• (2-AMMONIOETHYL)DI-TERT-BUTYL)PHOSPHANIUM DITETRAFLUOROBORATE
• E76922
• 1222630-51-4
• (2-AMMONIOETHYL)DI-T-BUTYLPHOSPHONIUMBIS(TETRAFLUOROBORATE)
• SY316413
• (2-Ammonioethyl)di-tert-butylphosphonium Tetrafluoroborate
• 2-ditert-butylphosphaniumylethylazanium;ditetrafluoroborate
• (2-Ammonioethyl)di-tert-butylphosphonium bis(tetrafluoroborate), 96%
• MFCD17018771
• (2-Ammonioethyl)di-t-butylphosphonium bis(tetrafluoroborate), 97%
• (2-Ammonioethyl)DI-T-butylphosphonium bis(tetrafluoroborate)

• MDL： MFCD17018771
• Inchi： 1S/C10H24NP.2BF4/c1-9(2,3)12(8-7-11)10(4,5)6;2*2-1(3,4)5/h7-8,11H2,1-6H3;;/q;2*-1/p+2
• InChI Key： MWVDZPSIELCQBF-UHFFFAOYSA-P
• SMILES： [PH+](CC[NH3+])(C(C)(C)C)C(C)(C)C.F[B-](F)(F)F.F[B-](F)(F)F

Computed Properties

• Exact Mass: 365.1861225g/mol
• Monoisotopic Mass: 365.1861225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts